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Compound of Interest

Compound Name: 3-Butylpyridine

Cat. No.: B1328907 Get Quote

Essential Safety and Handling Guide for 3-
Butylpyridine
For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of 3-Butylpyridine, including

detailed personal protective equipment (PPE) requirements, operational plans, and disposal

procedures to ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Butylpyridine is provided in the

table below. Understanding these properties is the first step in a safe handling plan.
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Property Value

Molecular Formula C9H13N

Molecular Weight 135.21 g/mol [1]

Appearance Colorless to light yellow, clear liquid[1][2]

Density 0.911 g/mL at 25 °C[2]

Boiling Point 80-81 °C at 8 mmHg[2]

Flash Point 79 °C (174.2 °F) - closed cup

Vapor Pressure 0.343 mmHg at 25°C[2]

Hazard Identification and Classification

3-Butylpyridine is classified with several hazards that necessitate careful handling and the use

of appropriate personal protective equipment.[1][3]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation[1][3]

Eye Irritation H319
Causes serious eye irritation[1]

[3]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation[1][3]

Combustible liquid H227 Combustible liquid[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Butylpyridine to

minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or

face shield.[4]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection Nitrile rubber gloves.[5]

Provides a barrier against skin

contact, which can cause

irritation.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Prevents accidental skin

contact.

Respiratory Protection

Use in a well-ventilated area or

with a fume hood.[5] If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

(e.g., ABEK (EN14387)

respirator filter) should be

used.[6]

Protects against inhalation of

vapors, which can cause

respiratory tract irritation.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of 3-
Butylpyridine from preparation to disposal.
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Workflow for Safe Handling of 3-Butylpyridine

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Ensure proper ventilation (Fume Hood)

Dispense 3-Butylpyridine

Perform experimental procedure

Decontaminate work area

Dispose of waste in designated, sealed container

Remove and properly dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for 3-Butylpyridine.
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Operational and Disposal Plans
Handling and Storage

Handling: Always handle 3-Butylpyridine in a well-ventilated area, preferably within a

chemical fume hood.[5] Avoid contact with skin, eyes, and clothing.[4] Keep away from heat,

sparks, and open flames as it is a combustible liquid.[3][7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7] Keep

away from oxidizing agents and strong acids.[8]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

[4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[9]

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4][9] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[4]

Spill and Leak Procedures
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In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources

of ignition.[8] Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container for disposal.[5] Do not let the chemical enter drains.

Disposal Plan

Dispose of 3-Butylpyridine and any contaminated materials in accordance with local, state,

and federal regulations.[3] Waste should be collected in a designated, labeled, and sealed

container.[10] Do not dispose of it down the drain or in regular trash.[5] Contact a licensed

professional waste disposal service to arrange for pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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